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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B1198077

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides essential safety and
logistical information for Crotyl alcohol (2-Buten-1-ol), a flammable and harmful unsaturated
alcohol. Adherence to these procedures is critical for ensuring personal safety and maintaining
a secure research environment.

Essential Safety Information at a Glance

Crotyl alcohol presents several hazards that necessitate careful handling. It is a flammable
liquid and vapor, and is harmful if swallowed or if it comes into contact with skin.[1][2] It can
also cause skin and eye irritation.[1] The following table summarizes key quantitative data for
Crotyl alcohol.

Property Value References
CAS Number 6117-91-5 [1][2]
Chemical Formula C4H80 [2][3]

Boiling Point 121-121.2 °C [3]

Flash Point 34 - 37 °C (93.2-98.6 °F) [1]

Specific Gravity 0.85 (20/20)

GHS Hazard Statements :iig 302, H312, H3Lo, [21[3]
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling Crotyl alcohol to

prevent exposure through inhalation, skin contact, or eye contact.

Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[1] Contact
lenses can absorb irritants and
should be avoided.[2]

Skin Protection

Appropriate protective gloves

and clothing.

Wear impervious, flame-
resistant clothing or lab coats.
[1][4] Materials like
polyethylene, vinyl, neoprene,
or nitrile are effective against

alcohols and solvents.[5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

To be used if ventilation is
inadequate or if exposure
limits are exceeded.[1] Ensure
proper fit and training before

use.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Crotyl alcohol from receipt to use is critical to minimize

risks.

Receiving and Storage

 Inspection: Upon receipt, inspect containers for any signs of damage or leaks.
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Labeling: Ensure all containers are clearly labeled with the chemical name and associated
hazards.

Storage Location: Store in a designated flammables area that is cool, dry, and well-
ventilated.[1][2] The storage area should be secure and accessible only to trained personnel.

[2]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames.[1][2] Use only explosion-proof electrical and lighting equipment.[2][4]

Segregation: Store away from incompatible materials such as oxidizing agents, acids, acid
chlorides, and acid anhydrides.[2]

General Handling and Use

» Ventilation: Always handle Crotyl alcohol in a well-ventilated area, such as a chemical fume
hood, to keep airborne concentrations low.[1][2]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2][4]

Tools: Use only non-sparking, spark-proof tools when opening or handling containers.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Crotyl alcohol is handled.[2]
Wash hands thoroughly after handling.[2]

Clothing: Contaminated work clothes should be laundered separately.[2] Remove any
contaminated clothing immediately and rinse the affected skin area.[2]

Emergency and Disposal Plans
First Aid Measures

Immediate response is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or
seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical aid.[1]

Spill Response Protocol

In the event of a spill, a coordinated and swift response is necessary to contain and mitigate
the hazard. The following workflow outlines the key steps.
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Spill Occurs

Alert Personnel & Evacuate Area

Don Proper PPE

Remove Ignition Sources

Contain Spill with Inert Material

Absorb the Liquid

Collect Residue into Labeled Container

Decontaminate Spill Area

Dispose of Waste

Restock Spill Kit

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling a Crotyl alcohol spill.
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Detailed Spill Cleanup Methodology:

Alert and Evacuate: Immediately notify others in the vicinity of the spill.[6] Evacuate non-
essential personnel.

Personal Protection: Before approaching the spill, put on the appropriate PPE as detailed in
the table above.[6]

Control Ignition: Remove all sources of ignition from the area.[1][2]

Containment: Prevent the spill from spreading or entering drains by creating a dike around it
with an inert, non-combustible absorbent material like vermiculite, sand, or earth.[1][7]

Absorption: Slowly add the absorbent material to the spill, working from the outside in.[6][7]

Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully scoop the
material into a suitable, labeled container for hazardous waste.[1][6]

Decontamination: Clean the spill area with soap and water.[6] If the spill was large or in a
sensitive area, collect the rinse water for disposal as hazardous waste.[6]

Disposal and Restock: Dispose of the waste container according to the disposal plan below
and ensure any used spill kit supplies are restocked.[6]

Disposal Plan

Crotyl alcohol and materials contaminated with it are considered hazardous waste and must

be disposed of accordingly.

o Waste Collection: Collect all Crotyl alcohol waste, including absorbed spill material, in

tightly sealed, properly labeled containers.[8]

o Segregation: Keep Crotyl alcohol waste separate from other incompatible waste streams.

o Prohibited Disposal: Never dispose of Crotyl alcohol down the drain or in the regular trash.

This can create a fire or explosion hazard in sewer systems.
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» Authorized Disposal: Arrange for disposal through an authorized hazardous or special waste
collection service, in accordance with all local, state, and federal regulations.[2] Many
institutions have a dedicated Environmental Health and Safety (EHS) office to manage this
process. You can also check with your local municipality for information on household
hazardous waste (HHW) collection programs, which may provide guidance for small quantity
generators.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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